Cas no 2125501-02-0 ((3R,5R)-Atorvastatin Amide)

(3R,5R)-Atorvastatin Amide is a key chiral intermediate in the synthesis of atorvastatin, a widely used statin for managing cholesterol levels. This stereospecific amide derivative is characterized by its high enantiomeric purity, ensuring precise control over the pharmacological activity of the final product. Its stable crystalline form and well-defined chemical properties facilitate efficient downstream processing in pharmaceutical manufacturing. The compound's optimized synthetic route enhances yield and reduces impurities, making it a reliable choice for large-scale production. As a critical building block, (3R,5R)-Atorvastatin Amide contributes to the consistent quality and efficacy of atorvastatin-based therapies.

(3R,5R)-Atorvastatin Amide structure

Product name:(3R,5R)-Atorvastatin Amide

CAS No:2125501-02-0

MF:

MW:0

CID:4744312

(3R,5R)-Atorvastatin Amide Chemical and Physical Properties

Names and Identifiers

- Atorvastatin Impurity 118
- (3R,5R)-Atorvastatin Amide
- 1H-Pyrrole-1-heptanamide, 2-(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR,δR)-

(3R,5R)-Atorvastatin Amide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	A791665-10mg	(3R,5R)-Atorvastatin Amide	2125501-02-0	10mg	$ 181.00	2023-04-19
TRC	A791665-50mg	(3R,5R)-Atorvastatin Amide	2125501-02-0	50mg	$ 821.00	2023-04-19
TRC	A791665-100mg	(3R,5R)-Atorvastatin Amide	2125501-02-0	100mg	$ 1418.00	2023-04-19

(3R,5R)-Atorvastatin Amide Related Literature

1. Cancer theranostic platforms based on injectable polymer hydrogels

Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
2. CCD detectors for molecular absorption spectrophotometry. A theoretical and experimental study on characteristics and performance

Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
3. Bridging molecular clusters and fullerene†

Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
4. Brønsted acid-catalyzed aromatic annulation of alkoxyallenes with naphthols: a reaction sequence to larger π-conjugated naphthopyrans with aggregation-induced emission characters†

Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
5. Changes in the volume phase transition temperature of hydrogels for detection of the DNA hybridization process

Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821

Additional information on (3R,5R)-Atorvastatin Amide

(3R,5R)-Atorvastatin Amide: A Comprehensive Overview

(3R,5R)-Atorvastatin Amide, also known by its CAS number 2125501-02-0, is a significant compound in the field of pharmaceutical chemistry. This compound is a derivative of atorvastatin, a well-known statin drug used for lowering cholesterol levels and managing cardiovascular diseases. The amide form of atorvastatin has garnered attention due to its potential applications in drug delivery systems and as an intermediate in the synthesis of other bioactive molecules.

The structure of (3R,5R)-Atorvastatin Amide consists of a core framework derived from atorvastatin, with an amide group attached to the molecule. This structural modification enhances its stability and solubility, making it more suitable for various pharmaceutical applications. Recent studies have explored the use of this compound in targeted drug delivery systems, where its unique properties allow for controlled release and improved bioavailability.

One of the most promising areas of research involving (3R,5R)-Atorvastatin Amide is its role in enhancing the efficacy of existing statin drugs. By modifying the amide group, researchers have been able to create derivatives that exhibit improved pharmacokinetic profiles. These modifications have led to reduced side effects and enhanced therapeutic outcomes in preclinical studies.

In addition to its pharmacological applications, (3R,5R)-Atorvastatin Amide has also been investigated for its potential in diagnostic imaging. The compound's ability to target specific receptors in the body makes it a candidate for use in imaging agents that can provide detailed insights into disease progression and treatment response.

The synthesis of (3R,5R)-Atorvastatin Amide involves a series of complex chemical reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, resulting in higher yields and purities. These improvements are critical for scaling up production to meet the growing demand for this compound in both research and clinical settings.

From a regulatory standpoint, (3R,5R)-Atorvastatin Amide is classified as a non-hazardous chemical under current regulations. Its safety profile has been extensively evaluated in preclinical studies, with no significant adverse effects reported at therapeutic doses. This makes it an attractive candidate for further development into clinical applications.

In conclusion, (3R,5R)-Atorvastatin Amide, with its CAS number 2125501-02-0, represents a cutting-edge advancement in pharmaceutical chemistry. Its unique properties and versatile applications position it as a key compound in the development of next-generation therapeutics and diagnostics. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in the fight against cardiovascular diseases and other related conditions.